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Ammonium iron(II) sulfate, commonly known as Mohr's salt, is a key reagent in chemical

dosimetry, particularly in the formulation of the Fricke dosimeter.[1] This system is a well-

established and reliable method for measuring absorbed dose from ionizing radiation.[2] Its

response is based on the radiation-induced oxidation of ferrous ions (Fe²⁺) to ferric ions (Fe³⁺)

in an acidic aqueous solution.[3][4] The concentration of the resulting ferric ions is proportional

to the absorbed dose and can be accurately determined using UV-Vis spectrophotometry.[3][5]

Due to its water-based composition (approximately 96% water by weight), the Fricke

dosimeter's dosimetric properties are very similar to those of water, making it an excellent tool

for applications in radiotherapy and other radiation-based technologies.[3][5][6]

Key Applications:
Reference Dosimetry: The Fricke dosimeter is considered a reference standard dosimetry

system due to its high precision and well-characterized chemical yield.[7]

Radiotherapy Dose Verification: It is used to measure absorbed dose to water in clinical

settings for the calibration of radiation therapy beams.[5]

Industrial Radiation Processing: In industrial applications such as the sterilization of medical

devices and food irradiation, ammonium iron(II) sulfate-based dosimeters are used for dose

mapping and quality control, sometimes in modified forms for high-dose measurements.[8]
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Gel Dosimetry: Ammonium iron(II) sulfate is a crucial component in Fricke gel dosimeters,

which allow for the three-dimensional spatial mapping of absorbed dose.[1][9]

Quantitative Data Summary
The following tables summarize the key quantitative parameters associated with ammonium

iron(II) sulfate-based dosimeters.

Table 1: Standard Fricke Dosimeter Composition and Properties

Parameter Value Reference(s)

Ferrous Ammonium Sulfate 1 mM (0.392 g/L) [5][10]

Sodium Chloride (optional) 1 mM (0.058 g/L) [5][10]

Sulfuric Acid
0.4 M (22 mL/L of 95-98%

H₂SO₄)
[5][10]

Dose Range 5 - 400 Gy [3][5]

Wavelength for Analysis 304 nm [3][5][10]

Molar Absorption Coeff. (ε)
2174 M⁻¹cm⁻¹ at 304 nm and

25°C
[10]

G-value (photons) 1.555 ± 0.017 x 10⁻⁶ mol·J⁻¹ [5]

Density (ρ) 1.023 g·cm⁻³ at 25°C [5][10]

Table 2: Modified and High-Dose Dosimeter Formulations
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Dosimeter Type Key Modifications Dose Range Reference(s)

Modified Fricke (High

Dose Rate)

Increased Fe²⁺

concentration to 10

mM; NaCl excluded.

Up to 600 Gy [11]

Crystalline Ferrous

Ammonium Sulfate
Solid-state dosimeter. 33.5 - 270 kGy [8]

Ceric-Cerous Sulfate

Uses the reduction of

ceric ions (Ce⁴⁺) to

cerous ions (Ce³⁺).

Not an iron-based

system, but a related

chemical dosimeter.

0.5 - 50 kGy [12][13]

Potassium

Dichromate

Utilizes the reduction

of dichromate ions.
10 - 120 kGy [14]

Fricke Xylenol Gel

(FXG)

Addition of xylenol

orange and gelatin for

3D dosimetry.

5 - 30 Gy [9]

Experimental Protocols
Protocol 1: Preparation of Standard Fricke Dosimeter
Solution (1 Liter)
Materials:

Ammonium iron(II) sulfate hexahydrate [(NH₄)₂Fe(SO₄)₂·6H₂O] (analytical grade)

Sodium chloride [NaCl] (analytical grade)

Sulfuric acid [H₂SO₄] (95-98%, analytical grade)

High-purity water (Milli-Q or equivalent)

1 L volumetric flask
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Glassware (beakers, graduated cylinders) cleaned with sulfuric acid.

Analytical balance

Procedure:

Acid Dilution: Carefully add 22 mL of concentrated sulfuric acid to approximately 250 mL of

high-purity water in a beaker while stirring. Caution: Always add acid to water, never the

other way around, as the dilution process is highly exothermic.

Dissolving Salts: In a separate beaker, dissolve 0.392 g of ammonium iron(II) sulfate

hexahydrate and 0.06 g of sodium chloride in a small amount of the diluted sulfuric acid

solution.[5] The sodium chloride helps to protect the solution from organic impurities.[10]

Final Volume: Transfer the dissolved salt solution to the 1 L volumetric flask. Rinse the

beaker with the remaining diluted sulfuric acid and add the rinsing to the volumetric flask.

Mixing: Bring the final volume to 1 L with high-purity water and mix thoroughly.

Storage: Transfer the solution to a clean, glass-stoppered bottle and store in the dark. The

solution should be allowed to stand for 24 hours before use.[5]

Protocol 2: Irradiation and Spectrophotometric
Measurement
Equipment:

UV-Vis Spectrophotometer

Quartz cuvettes (typically 1 cm path length)

Irradiation source (e.g., Co-60 gamma source, linear accelerator)

Dosimeter vials (e.g., quartz or borosilicate glass)

Procedure:

Sample Preparation: Fill the irradiation vials with the Fricke solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4270754/
https://inis.iaea.org/records/nnxtf-w3h76/files/42109363.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4270754/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12564175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Irradiation: Expose the dosimeter vials to the ionizing radiation field for a predetermined time

or dose.

Spectrophotometric Analysis:

Set the spectrophotometer to a wavelength of 304 nm.[5][10]

Use a non-irradiated Fricke solution as the reference (blank) to zero the

spectrophotometer.

Measure the optical density (absorbance) of the irradiated solution.

Ensure temperature control during the reading, as the molar absorption coefficient is

temperature-dependent.[5]

Dose Calculation: The absorbed dose (D) in Grays (Gy) is calculated using the following

formula:

D (Gy) = ΔOD / (ε * ρ * L * G(Fe³⁺))

Where:

ΔOD is the change in optical density between the irradiated and non-irradiated solutions.

[5]

ε is the molar linear absorption coefficient of Fe³⁺ ions (2174 M⁻¹cm⁻¹ at 304 nm and

25°C).[10]

ρ is the density of the Fricke solution (1.023 g·cm⁻³ at 25°C).[5][10]

L is the optical path length of the cuvette in cm.

G(Fe³⁺) is the radiation chemical yield of the ferric ions (1.555 x 10⁻⁶ mol·J⁻¹ for Co-60

gamma rays).[5]

Visualizations
Chemical Reaction Pathway
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The fundamental principle of the Fricke dosimeter is the oxidation of ferrous (Fe²⁺) to ferric

(Fe³⁺) ions by the products of water radiolysis.
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Initial Components

Water Radiolysis Products

Oxidation Reactions

Fe²⁺ (Ferrous ion)

Fe³⁺ (Ferric ion)
H₂O (Water)

•OH (Hydroxyl radical)

Ionizing
Radiation

H• (Hydrogen radical)Ionizing
Radiation

H₂O₂ (Hydrogen peroxide)

Ionizing
Radiation

O₂ (Oxygen)

Oxidizes

Oxidizes
(via HO₂•)

Oxidizes
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1. Prepare Fricke Solution

2. Fill Dosimeter Vials

3. Irradiate Samples

4. Measure Optical Density
(Spectrophotometry at 304 nm)

5. Calculate Absorbed Dose

6. Report Results

Measured & Constant Values

ΔOD (Change in Optical Density)

Dose Calculation Formula
D = ΔOD / (ε * ρ * L * G)

ε (Molar Absorption Coefficient) ρ (Solution Density) L (Cuvette Path Length) G(Fe³⁺) (Radiation Chemical Yield)

Absorbed Dose (Gy)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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